(S)-4-Hydroxy Penbutolol Hydrochloride

• CAS RN: 1346617-04-6
• Molecular Formula: C18H30ClNO3
• Molecular Weight: 343.892
• IUPAC Name: 4-[(2S)-3-(tert-butylamino)-2-hydroxypropoxy]-3-cyclopentylphenol;hydrochloride
• InChI: InChI=1S/C18H29NO3.ClH/c1-18(2,3)19-11-15(21)12-22-17-9-8-14(20)10-16(17)13-6-4-5-7-13;/h8-10,13,15,19-21H,4-7,11-12H2,1-3H3;1H/t15-;/m0./s1
• InChI Key: IRXCLCQOLQYHQP-RSAXXLAASA-N
• SMILES: CC(C)(C)NCC(COC1=C(C=C(C=C1)O)C2CCCC2)O.Cl
• synonyms: 3-Cyclopentyl-4-[(2S)-3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenol Hydrochloride; (S)-3-Cyclopentyl-4-[3-[(1,1-dimethylethyl)amino]-_x000B_2-hydroxypropoxy]phenol Hydrochloride

Description

“(S)-4-Hydroxy Penbutolol Hydrochloride” is an S-enantiomer of Penbutolol. Penbutolol is a medication in the class of beta blockers, used in the treatment of high blood pressure. It is able to bind to both beta-1 adrenergic receptors and beta-2 adrenergic receptors, making it a non-selective β blocker.

Synthesis Analysis

The synthesis of (S)-Penbutolol has been reported in a few studies. One such method involves the transesterification step of the racemic chlorohydrin. Another reported synthesis of (S)-Penbutolol hydrochloride is from racemic 5-acyloxymethyl-3-alkyl-2-oxazolidinones resolved with lipases or microorganisms.

Molecular Structure Analysis

The molecular formula of (S)-4-Hydroxy Penbutolol Hydrochloride is C18H29NO2•HCl. The molecular weight is 327.89 g/mol.

Mechanism of Action

Penbutolol is able to bind to both beta-1 adrenergic receptors and beta-2 adrenergic receptors, thus making it a non-selective β blocker. Blocking β adrenergic receptors decreases the heart rate and cardiac output to lower arterial blood pressure.

Safety and Hazards

The safety data sheet for Penbutolol hydrochloride indicates that it may be harmful if swallowed. It also suggests that in case of skin contact, one should take off immediately all contaminated clothing and rinse skin with water.

Future Directions

While specific future directions for (S)-4-Hydroxy Penbutolol Hydrochloride are not mentioned in the search results, advancements in drug delivery systems could potentially improve the efficacy and safety of drugs like Penbutolol. These include developments in controlled drug delivery systems, nano-drug delivery, targeted and smart drug delivery using stimuli-responsive and intelligent biomaterials.